Cas no 51244-88-3 (1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione)

1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione structure
51244-88-3 structure
Product Name:1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione
CAS No:51244-88-3
MF:C7H9NO4S
MW:203.215660810471
CID:1572123
PubChem ID:187830
Update Time:2025-04-21

1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-{[(methylsulfanyl)acetyl]oxy}pyrrolidine-2,5-dione
    • (2,5-dioxopyrrolidin-1-yl) 2-methylsulfanylacetate
    • 51244-88-3
    • Aceticc acid, 2-(methylthio)-, 2,5-dioxo-1-pyrrolidinyl ester
    • SCHEMBL13236096
    • Succinimidyl methylmercaptoacetate
    • DTXSID70199253
    • Inchi: 1S/C7H9NO4S/c1-13-4-7(11)12-8-5(9)2-3-6(8)10/h2-4H2,1H3
    • InChI Key: JQUYACFIADHYOD-UHFFFAOYSA-N
    • SMILES: S(C)CC(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 203.02527
  • Monoisotopic Mass: 203.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 89Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 302.6°C at 760 mmHg
  • Flash Point: 136.8°C
  • Refractive Index: 1.556
  • PSA: 63.68
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